Cas no 870244-27-2 (Thieno[2,3-c]pyridine-2-carboxylic acid, 5-chloro-, methyl ester)

• Product Name: Thieno[2,3-c]pyridine-2-carboxylic acid, 5-chloro-, methyl ester
• CAS No: 870244-27-2
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 1861549
• PubChem ID: 58622540
• Update Time: 2025-04-21

Thieno[2,3-c]pyridine-2-carboxylic acid, 5-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-carboxylic acid, 5-chloro-, methyl ester
• SCHEMBL5553857
• AT18806
• methyl 5-chlorothieno[2,3-c]pyridine-2-carboxylate
• 5-Chloro-thieno[2,3-c]pyridine-2-carboxylic acid methyl ester
• methyl5-chlorothieno[2,3-c]pyridine-2-carboxylate
• 870244-27-2
• LNZPYMMUVBKJTJ-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)6-2-5-3-8(10)11-4-7(5)14-6/h2-4H,1H3
• InChI Key： LNZPYMMUVBKJTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(=O)OC)SC=2C=N1

Computed Properties

• Exact Mass: 226.981
• Monoisotopic Mass: 226.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3